1-Thiophen-2-YL-ethanone oxime tosylate
Overview
Description
“1-Thiophen-2-YL-ethanone oxime tosylate” is a compound that has caught the attention of many researchers in the field of science and technology. It has a CAS number of 893611-82-0 . The IUPAC name of the compound is 2-(1-nitrosoethyl)-1H-1lambda3-thiophene .
Molecular Structure Analysis
The InChI code for “1-Thiophen-2-YL-ethanone oxime tosylate” is 1S/C6H8NOS/c1-5(7-8)6-3-2-4-9-6/h2-5,9H,1H3 . The molecular weight of the compound is 313.4 g/mol.Physical And Chemical Properties Analysis
The compound has a molecular weight of 142.2 . and should be stored at a temperature of 28 C .Scientific Research Applications
Agrochemical Development
The thiophene ring system is often found in agrochemicals. Derivatives of 1-Thiophen-2-YL-ethanone oxime tosylate could be synthesized and tested for their efficacy as pesticides or herbicides, contributing to the development of new agricultural products.
Each of these applications leverages the unique chemical structure of 1-Thiophen-2-YL-ethanone oxime tosylate, demonstrating its versatility and potential in various fields of scientific research. While the compound is primarily used for R&D purposes , its derivatives and related compounds could have far-reaching implications across multiple scientific disciplines.
Safety and Hazards
properties
IUPAC Name |
4-methylbenzenesulfonic acid;N-(1-thiophen-2-ylethylidene)hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3S.C6H7NOS/c1-6-2-4-7(5-3-6)11(8,9)10;1-5(7-8)6-3-2-4-9-6/h2-5H,1H3,(H,8,9,10);2-4,8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWSOCDBPBQHGHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC(=NO)C1=CC=CS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00723202 |
Source
|
| Record name | 4-Methylbenzene-1-sulfonic acid--N-[1-(thiophen-2-yl)ethylidene]hydroxylamine (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00723202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
893611-82-0 |
Source
|
| Record name | 4-Methylbenzene-1-sulfonic acid--N-[1-(thiophen-2-yl)ethylidene]hydroxylamine (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00723202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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